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Abstract

The application of external pressure is a powerful and clean tuning parameter for investigating
the complex interplay between structure, magnetism, and superconductivity in iron arsenide
materials. Unlike chemical doping, which introduces disorder, pressure allows for the
continuous modification of lattice parameters and electronic band structures, providing critical
insights into the pairing mechanism of unconventional superconductivity. This guide provides a
comprehensive overview of the significant effects of pressure on various families of iron
arsenide superconductors. It details the pressure-induced phase transitions, the evolution of
the superconducting transition temperature (Tc), and the experimental methodologies
employed in high-pressure studies. Quantitative data are summarized in structured tables for
comparative analysis, and key conceptual and experimental workflows are visualized through
diagrams.

Introduction: The Role of Pressure in Tuning Iron
Arsenide Superconductors

The discovery of superconductivity in iron-based compounds in 2008 launched a new era in
materials science.[1] These materials are characterized by a layered crystal structure, with
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superconductivity believed to originate in the FeAs layers.[2][3] In their parent (undoped) state,
many iron arsenides exhibit a structural phase transition from a high-temperature tetragonal
phase to a low-temperature orthorhombic phase, which is closely followed by or coincident with
a transition to a spin-density wave (SDW) antiferromagnetic state.[2][4]

Superconductivity typically emerges when this magnetic order is suppressed, either through
chemical doping or the application of external pressure.[5][6] Pressure serves as a critical tool
to manipulate the ground state of these materials.[4] By physically reducing the interatomic
distances, pressure enhances the orbital overlap and modifies the electronic band structure,
often leading to the suppression of the SDW phase and the emergence of a dome-shaped
superconducting region in the temperature-pressure phase diagram.[6][7] The response of the
superconducting transition temperature (Tc) to pressure is complex and highly dependent on
the specific material family and its initial doping level. Tc can be induced, increased, or
decreased by applying pressure, providing a rich landscape for studying the mechanisms of
high-temperature superconductivity.[1][6][8]

Pressure-Dependent Superconducting and Magnetic
Properties: Quantitative Data

The effect of pressure on the transition temperatures of various iron arsenide families has

been extensively studied. The following tables summarize key quantitative results from the

literature, including the superconducting transition temperature (Tc), the magnetic/structural
transition temperature (T_N/T_s), and their pressure derivatives (dTc/dP).

Table 1: Pressure Effects on "122" Family (AFez2As2, A =
Ca, Ba, Sr)
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Optimal Key
. dTc/dP )
Compound Doping Max Tc (K) Pressure Observatio
(KIGPa)
(GPa) ns

Ambient
pressure
T s/T_Nat
170K s
suppressed.
CaFezAs: Undoped ~12 ~0.5 N/A (Dome) Superconduct
ivity appears
in a dome
between 0.23
and 0.86
GPa.[5][7]

Pressure
suppresses
the
orthorhombic
antiferromagn
etic (0-AF)
x=0.22 ~28 >25 Positive phase and

Bai-xKxFe2A

S2
greatly

expands a
tetragonal
antiferromagn
etic (t-AF)
phase.[4]

Bai-xKxFe:A  x=0.24 ~32 ~1.0 Initially Links a
S2 positive, then  pressure-
negative induced

magnetic
phase to the
tetragonal
magnetic
phase

observed at
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ambient

pressure.[4]

Bai-xKxFe2A

S2

x=0.28 ~30

-1.1

Tc decreases
with pressure
in this
overdoped

sample.[4]

Ca(Fe1-xCox)

2AS2

x =0.05 ~20

Ambient

N/A

Superconduct
ivity appears
at low
temperatures
with Co-
doping.[5]

Table 2: Pressure Effects on "1111" Family (ReFeAsO,

Re = Rare Earth)
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Compound

Doping

Ambient Tc
(K)

Pressure
dTcl/dP

Range
(KIGPa)

(GPa)

Key
Observatio
ns

NdFeAsQOo.ss

Fo.12

F-doped

>1.7 -2.8

Dome-
shaped Tc-P
phase
diagram. Tc
decreases
linearly at
higher

pressures.[9]

SmFeAsO1-0

O-deficient

55

Negative

Tc decreases
monotonousl|
y with
pressure.[10]
[11]

NdFeAsO1-6

O-deficient

53.5

Negative

Tc decreases
monotonousl
y with
pressure.[10]
[11]

GdFeAsO

Undoped

N/A

0-25

dT_N/dP = -6

The spin-
density wave
transition
temperature
(T_N) at
128.2 K is
suppressed

by pressure.

[9]

Table 3: Pressure Effects on "111" and Other Families
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Compound Family

Max Tc (K)

Optimal
Pressure
(GPa)

dTcldP
(KIGPa)

Key
Observatio
ns

Liz.oFeAs 111

~18

Ambient

-11

Tc decreases
almost
linearly with

pressure.[8]

Liz.1FeAs 111

~17

Ambient

The pressure
derivative
becomes
smaller with
increasing Li

content.[8]

(Ca,La)
(Fe,Co)As:2

112

Ambient

Negative

Tcis
suppressed
as pressure
induces a
crossover
from non-
Fermi-liquid
to Fermi-
liquid
behavior.[12]

BaFe2Ss Ladder

14

N/A (Induced)

A Mott
insulator at
ambient
pressure, it
undergoes a
metal-
insulator
transition
followed by
superconduct
ivity.[13][14]
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Experimental Protocols for High-Pressure Studies

The investigation of superconductivity under pressure requires specialized equipment and
precise measurement techniques. The general workflow involves sample preparation,
application of pressure, and in-situ characterization of physical properties.

High-Pressure Generation

o Piston-Cylinder Cells: For pressures typically up to ~3 GPa, piston-cylinder cells are
commonly used.[7]

o Construction: The cell body is often made of a Be-Cu alloy, with a core of a hard alloy like
NiCrAL[7]

o Pressure Medium: A hydrostatic pressure environment is crucial to avoid anisotropic stress
on the single-crystal samples. Liquid media such as Fluorinert FC-75, Daphne oil 7373, or
a 1:1 mixture of isopentane and n-pentane are used.[7] The sample is enclosed with the
pressure medium in a Teflon cup, which is then placed inside the cell.

o Pressure Calibration: The pressure is determined at low temperatures by measuring the
superconducting transition temperature of a known manometer material, such as lead (Pb)
or tin (Sn), placed alongside the sample.

o Diamond Anvil Cells (DAC): For achieving much higher pressures (>10 GPa), diamond anvil
cells are employed.[1][15]

o Mechanism: Two opposing diamonds compress a gasket that contains the sample and the
pressure medium.

o Pressure Calibration: Pressure is typically measured using the ruby fluorescence method,
where the pressure-dependent shift of the R1 fluorescence line of a small ruby chip is
monitored.

o Challenges: Measurements in a DAC are challenging due to the extremely small sample
size (on the order of 50-100 pm).[15]

Measurement of Physical Properties
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o Electrical Resistivity: This is the most common method to detect the superconducting
transition.

o Technique: A standard four-probe configuration is used to measure the temperature
dependence of the in-plane electrical resistivity (p(T)).[9] Four electrical leads (typically
gold or platinum wires) are attached to the sample.

o Transition Criterion: The superconducting transition temperature (Tc) is often defined as
the temperature at which the resistance drops to zero or a certain percentage (e.g., 90%
or 50%) of its normal-state value.[5]

o Magnetic Susceptibility (Meissner Effect): This measurement provides definitive proof of bulk
superconductivity.

o Technique: A SQUID (Superconducting Quantum Interference Device) magnetometer is
used to measure the DC magnetic susceptibility.[15]

o Procedure: In a zero-field-cooled (ZFC) measurement, the sample is cooled in the
absence of a magnetic field, after which a small field is applied and the magnetization is
measured upon warming. The onset of a strong diamagnetic signal indicates the expulsion
of the magnetic field and determines Tc.[3]

« In-situ Structural Analysis: To correlate changes in electronic properties with structural
transitions, crystallographic data is collected under pressure.

o Technique: Synchrotron powder X-ray diffraction is performed in conjunction with a DAC.
[8] This allows for the determination of lattice parameters and the identification of structural
phase transitions as a function of pressure and temperature.

Visualizing Key Concepts and Workflows

Diagrams are essential for understanding the complex phase diagrams and experimental
procedures involved in high-pressure research on iron arsenides.
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Experimental Workflow

Sample Preparation
(Single Crystal/Polycrystal)

'

Pressure Cell Assembly
(Piston-Cylinder or DAC)

'

Sample & Manometer Loading
with Pressure Medium

'

Application of Force
(Pressurize at Room Temp)

:

Cooldown in Cryostat

'

In-situ Measurements
(Resistivity, Susceptibility, XRD)

:

Data Analysis
(Determine Tc, T_N, Structure)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Reviewing pressure effects on iron-based high-temperature superconductors | EurekAlert!
[eurekalert.org]

e 2.i0p.cas.cn [iop.cas.cn]

» 3. arxiv.org [arxiv.org]

e 4. physique.usherbrooke.ca [physique.usherbrooke.ca]
o 5. researchgate.net [researchgate.net]

e 6.[0902.0809] High Pressure Studies on Fe-Pnictide Superconductors [arxiv.org]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b577738?utm_src=pdf-body-img
https://www.benchchem.com/product/b577738?utm_src=pdf-custom-synthesis
https://www.eurekalert.org/news-releases/914570
https://www.eurekalert.org/news-releases/914570
https://www.iop.cas.cn/xwzx/snxw/200911/P020091130376901120611.pdf
https://arxiv.org/pdf/0804.2582
https://www.physique.usherbrooke.ca/taillefer/Publications/2016/PhysRevB.93.144401.pdf
https://www.researchgate.net/publication/258011960_Phase_diagram_of_iron-arsenide_superconductors_CaFe1-xCox2As2_0_x_02
https://arxiv.org/abs/0902.0809
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

7. dr.lib.iastate.edu [dr.lib.iastate.edu]
8. researchgate.net [researchgate.net]
9. researchgate.net [researchgate.net]

10. [PDF] Pressure effect on superconductivity of iron-based arsenic-oxide ReFeAsO0.85
(Re=Sm and Nd) | Semantic Scholar [semanticscholar.org]

11. [0807.0675] Pressure Effect on Superconductivity of Iron-based Arsenic-oxide
ReFeAs00.85 (Re=Sm and Nd) [arxiv.org]

12. researchgate.net [researchgate.net]
13. arxiv.org [arxiv.org]

14. [1507.05864] Pressure-induced Superconductivity in the Iron-based Ladder Material
BaFe2S3 [arxiv.org]

15. arxiv.org [arxiv.org]

To cite this document: BenchChem. [effect of pressure on iron arsenide superconductivity].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b577738#effect-of-pressure-on-iron-arsenide-
superconductivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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